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These application notes provide a comprehensive overview of the current understanding and
experimental protocols for investigating the effects of electromagnetic field (EMF) exposure on
in vitro fertilization (IVF) outcomes. The provided information is intended to guide researchers
in designing and conducting studies to assess the potential impacts of various EMF sources on
gametes and embryos.

Introduction

The proliferation of electronic devices has led to a significant increase in environmental
electromagnetic radiation (EMR). Concerns have been raised about the potential impact of this
exposure on reproductive health.[1][2] This document summarizes key findings from in vitro
and in vivo studies on the effects of EMF on oocyte maturation, fertilization, and embryonic
development, and provides detailed protocols for replicating and expanding upon this research.
The effects of EMF exposure can vary depending on the frequency, intensity, and duration of
the exposure.[2]
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Summary of Quantitative Data

The following tables summarize the quantitative outcomes from key studies investigating the
effects of EMF exposure on IVF-related parameters.

Table 1: Effects of Intermediate Frequency EMF (IF-EMF)
on Porcine Oocyte Maturation and Embryonic

Development

EMF Intensity Oocyte Maturation
Cleavage Rate (%) Blastocyst Rate (%)
(Gauss) Rate (%)
Control (0 G) 77.62 +2.02 77.50 + 3.48 Not specified
25G 7420+ 2.11 63.86 + 4.57 Lower than control
50 G 74.26 £ 2.12 63.23 £ 4.83 Lower than control
75 G 80.50 + 2.38 69.80 + 3.27 Not specified
100 G 78.21 +2.08 68.31 +4.28 Not specified

*Indicates a statistically significant difference (P < 0.05) compared to the control group.[1] Data
adapted from a study on porcine oocytes exposed to a 40 kHz IF-EMF.[1]

Table 2: Effects of Extremely Low-Frequency Pulsed

EMF (ELF-PEMF) on Mouse IVF Success Rate

IVF Success Rate

Total Oocytes Metaphase Il
Group (2PN Zygote
Collected Oocytes (%) .
Formation, %)

Control 191 30.05 68

Experimental (1.3 mT,
4 kHz for 5 hours)

173 30.36 77

The difference in IVF success rate was not statistically significant.[3] Data adapted from a study
on NMRI mice.[3]
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Table 3: Effects of Radiofrequency EMF (RF-EMF) from a
~oll PJ M Eml Morohokineti

Experimental Group (900-

Parameter Control Group )

1800 MHz for 30 min)
Fragmentation Rate Lower Significantly higher (P < 0.05)
Reverse Cleavage Rate Lower Significantly higher (P < 0.05)
Vacuole Formation Rate Lower Significantly higher (P < 0.05)
Embryo Arrest Rate Lower Significantly higher (P < 0.05)
Cell Survival Rate (Blastocyst) Higher Significantly lower (P < 0.05)

Data adapted from a study on mouse zygotes.[4]

Experimental Protocols

Protocol for Assessing the Effects of Intermediate
Frequency EMF (IF-EMF) on Porcine Oocyte In Vitro
Maturation (IVM) and Subsequent Embryonic
Development

This protocol is based on a study investigating the effects of a 40 kHz IF-EMF on porcine
oocytes.[1]

1. Oocyte Collection and In Vitro Maturation (IVM):

o Collect cumulus-oocyte complexes (COCSs) from the ovaries of prepubertal gilts obtained
from a local slaughterhouse.

e Wash the COCs three times in a HEPES-buffered Tyrode's lactate (TL-HEPES) medium
supplemented with 0.1% (w/v) polyvinyl alcohol (PVA).

e Culture groups of 50 COCs in 500 pL of IVM medium (TCM-199) supplemented with porcine
follicular fluid, cysteine, pyruvate, epidermal growth factor (EGF), insulin, and gonadotropins
(hCG and eCG).

e Incubate the COCs at 38.5°C in a humidified atmosphere of 5% CO2 in air.
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2. EMF Exposure:

¢ Place the culture dishes within an EMF exposure system capable of generating a stable
intermediate frequency electromagnetic field (e.g., 40 kHz).

o Expose the oocytes to different intensities of IF-EMF (e.g., 25, 50, 75, and 100 Gauss) for
the entire duration of the IVM period (e.g., 42-44 hours).

¢ Maintain a control group of oocytes under identical culture conditions but without EMF
exposure.

3. Assessment of Oocyte Maturation:

o After IVM, denude the oocytes from cumulus cells by gentle pipetting in the presence of
hyaluronidase.

e Mount the denuded oocytes on a glass slide and fix.

» Stain the oocytes with a suitable DNA fluorochrome (e.g., Hoechst 33342).

e Assess the nuclear maturation stage under a fluorescence microscope. Oocytes that have
reached the metaphase Il (MIl) stage are considered mature.

4. Parthenogenetic Activation and Embryo Culture:

o Activate the matured oocytes using an electrical pulse stimulator.

o Culture the activated oocytes in a suitable embryo culture medium (e.g., Porcine Zygote
Medium-3, PZM-3).

e Culture the embryos for 7 days at 38.5°C in a humidified atmosphere of 5% CO2, 5% 02,
and 90% N2.

5. Assessment of Embryonic Development:

o Evaluate the cleavage rate on day 2 of culture.
o Assess the blastocyst formation rate on day 7 of culture.

Protocol for Assessing the Effects of Radiofrequency
EMF (RF-EMF) on Mouse Preimplantation Embryo
Morphokinetics

This protocol is based on a study investigating the effects of cell phone radiation on mouse
embryos.[4]
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1. Superovulation and Zygote Collection:

¢ Induce superovulation in female mice (e.g., 6-8 weeks old) by intraperitoneal injection of
pregnant mare's serum gonadotropin (PMSG), followed by human chorionic gonadotropin
(hCG) 48 hours later.

¢ Mate the superovulated females with fertile males.

e Confirm mating by the presence of a vaginal plug.

o Collect zygotes from the oviducts of mated females.

2. Embryo Culture and EMF Exposure:

» Place the collected zygotes in a suitable one-step embryo culture medium.

» Divide the zygotes into a control group and an experimental group.

» Expose the experimental group zygotes to a source of RF-EMF (e.g., a commercial cell
phone) for a defined period (e.g., 30 minutes) on day 1 of culture. The specific absorption
rate (SAR) and frequency range of the EMF source should be characterized (e.g., 900-1800
MHz).[4]

e Culture all embryos in a time-lapse incubator under standard conditions (37°C, 5% CO2).

3. Morphokinetic Analysis:

o Continuously monitor and record the development of each embryo using the time-lapse
system.

e Annotate key developmental time points, including the time to 2-cell (t2), 3-cell (t3), 4-cell
(t4), 5-cell (t5), 8-cell (t8), morula (tM), and blastocyst (tB) stages.

e Record any abnormal cleavage patterns, such as fragmentation, reverse cleavage, and
vacuole formation.

4. Blastocyst Viability Assessment:

e On day 5 of culture, collect the blastocysts.

» Assess cell viability using a differential staining method, such as Hoechst 33342 and
propidium iodide, to distinguish between live and dead cells.

o Count the number of live and dead cells in each blastocyst under a fluorescence
microscope.

Visualizations
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Experimental Workflow for Assessing EMF Effects on
Porcine Oocyte IVM and Embryonic Development
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Caption: Workflow for studying IF-EMF effects on porcine oocytes.
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Caption: Workflow for studying RF-EMF effects on mouse embryos.
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Caption: Hypothetical pathway of EMF-induced cellular effects.

Discussion and Future Directions

The presented data indicate that EMF exposure can have detrimental effects on oocyte
maturation and early embryonic development in vitro, though the outcomes can vary depending
on the specific EMF parameters and the biological system being studied.[1][4] For instance,
lower intensities of IF-EMF were found to be more harmful to porcine embryonic development
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than higher intensities.[1] In contrast, some studies on extremely low-frequency pulsed
electromagnetic fields did not find a statistically significant impact on IVF success rates in mice,
although a trend towards an increase was observed.[3]

The mechanisms underlying these effects are not fully understood but may involve the
induction of oxidative stress, alterations in intracellular ion concentrations, and changes to the
cellular membrane.[2] Future research should focus on elucidating these molecular pathways
and establishing clear dose-response relationships for various types of EMF. Standardized
protocols for EMF exposure and outcome assessment are crucial for ensuring the
comparability and reproducibility of findings across different studies.[5][6] Further investigations
into the effects of chronic, low-level EMF exposure that mimic real-world environmental
conditions are also warranted.
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Avallable at: [https://www.benchchem.com/product/b1171676/docs#application-notes-and-
protocols-in-vitro-fertilization-outcomes-following-electromagnetic-field-exposure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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